(6-Chloropyridin-3-yl)methyl acetate

• IUPAC Name: (6-chloropyridin-3-yl)methyl acetate
• InChI: InChI=1S/C8H8ClNO2/c1-6(11)12-5-7-2-3-8(9)10-4-7/h2-4H,5H2,1H3
• InChI Key: LWRPSHVPTVBZEK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=CN=C(C=C1)Cl
• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol

Description

“(6-Chloropyridin-3-yl)methyl acetate” is a chemical compound with the molecular formula C8H8ClNO2 and a molecular weight of 185.61.

Scientific Research Applications

Synthesis of Pharmaceuticals

One significant application involves the synthesis of pharmaceuticals, such as the antiplatelet and antithrombotic drug (S)-clopidogrel, marketed under the trade names Plavix and Iscover. This compound is a potent member of the thienopyridine class and has necessitated the development of facile synthetic approaches due to its high demand. The review by Saeed et al. (2017) summarizes various synthetic methods for (S)-clopidogrel, discussing the pros and cons of each methodology, which could be beneficial for further developments in the synthetic methodologies of related compounds (Saeed et al., 2017).

Environmental Bioremediation

In the context of environmental studies, the quantification of methanogenic pathways using stable carbon isotopic signatures, as reviewed by Conrad (2005), provides insight into the microbial processes that convert compounds like acetate into methane. This knowledge is crucial for understanding the environmental fate of chemical compounds and their impact on climate change (Conrad, 2005).

Pyrolysis of Polysaccharides

The pyrolysis of polysaccharides, which involves chemical processes that might utilize or produce compounds similar to (6-Chloropyridin-3-yl)methyl acetate, reveals the formation of various carbon products. Studies by Ponder and Richards (1994, 2010) have focused on the chemical mechanisms involved in the formation of these products, providing insights that could be relevant to chemical synthesis processes involving this compound (Ponder & Richards, 1994).

Analysis of Pesticide Exposure

Research on pesticide exposure, as reviewed by Egeghy et al. (2011), includes the study of urinary biomarkers for pesticides, which might be synthesized using compounds like this compound. Such studies are crucial for understanding the human health impact of pesticide use and exposure (Egeghy et al., 2011).

Mechanism of Action

Target of Action

It is known that similar compounds, such as neonicotinoids, target the nicotinic acetylcholine receptor (nachr), leading to paralysis and death of pest organisms .

Mode of Action

Based on its structural similarity to neonicotinoids, it can be hypothesized that it may interact with its targets in a similar manner, possibly by activating the nicotinic acetylcholine receptor (nachr), leading to paralysis and death of pest organisms .

Biochemical Pathways

It has been found that similar compounds, such as acetamiprid, are metabolized by certain strains of fusarium sp, resulting in the formation of metabolites such as N′-[(6-chloropyridin-3-yl)methyl]-N-methylacetamide, 2-chloro-5-hydroxymethylpyridine, and 6-chloronicotinic acid . These metabolites suggest that (6-Chloropyridin-3-yl)methyl acetate may be involved in similar degradation pathways.

Result of Action

Based on its structural similarity to neonicotinoids, it can be hypothesized that it may lead to paralysis and death of pest organisms .

Action Environment

It is known that similar compounds, such as acetamiprid, retain their degradation abilities over a wide range of ph (50–80) and temperature (20–42 °C) . This suggests that this compound may also exhibit similar environmental resilience.

Biochemical Analysis

Biochemical Properties

The biochemical properties of (6-Chloropyridin-3-yl)methyl acetate are not fully understood. It has been found to be a metabolite in the degradation pathway of the neonicotinoid insecticide acetamiprid by Fusarium sp. strain CS-3 . This suggests that it may interact with enzymes involved in this pathway.

Molecular Mechanism

The molecular mechanism of action of this compound is not well-defined. It is known to be a metabolite in the degradation of acetamiprid , suggesting it may have similar binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Metabolic Pathways

This compound is involved in the metabolic pathway of acetamiprid degradation